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Compound of Interest

Compound Name: Tribenuron-methyl

Cat. No.: B105370 Get Quote

Technical Support Center: Tribenuron-methyl
Laboratory Practices
This guide provides best practices for the safe handling and disposal of Tribenuron-methyl in
a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safety and compliance during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Tribenuron-methyl and what are its primary hazards in a lab setting?

A1: Tribenuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea

family.[1] In the laboratory, it is typically a colorless to off-white solid.[1][2] The primary hazards

include potential for mild skin and eye irritation upon contact.[3] It is also very toxic to aquatic

organisms, so preventing its release into the environment is critical.[4][5]

Q2: What are the essential Personal Protective Equipment (PPE) requirements for handling

Tribenuron-methyl?

A2: At a minimum, anyone handling Tribenuron-methyl should wear a long-sleeved shirt, long

pants, closed-toe shoes, and socks.[6] The following PPE is also required:

Gloves: Chemical-resistant gloves such as nitrile or butyl rubber are necessary.[3] Do not

use leather or fabric gloves.[7]
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Eye Protection: Safety glasses with side shields, chemical goggles, or a face shield should

be worn to protect against splashes or dust.[3][7][8]

Protective Clothing: A lab coat, apron, or coveralls should be worn to prevent skin contact.[3]

Respiratory Protection: While not always required for small quantities in a well-ventilated

area, a respirator may be necessary if there is a risk of inhaling dust or aerosols, especially

in case of a large spill.[3][8]

Q3: How should I properly store Tribenuron-methyl in the lab?

A3: Store Tribenuron-methyl in a cool, dry, and well-ventilated area in its original, tightly

closed container.[9] Keep it away from incompatible materials, heat sources, and moisture, as it

can decompose in the presence of water.[9] Do not store it with food, feed, or other

consumables.[9]

Q4: What should I do in case of accidental skin or eye contact with Tribenuron-methyl?

A4: In case of accidental exposure, follow these first-aid procedures:

Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area

thoroughly with soap and plenty of water.[3][7]

Eye Contact: Immediately flush the eyes with clean water for at least 15 minutes.[7] If

wearing contact lenses, remove them if possible.[4] Seek medical attention if irritation

persists.[4]

Troubleshooting Guide
Problem: I have spilled a small amount of solid Tribenuron-methyl on the lab bench.

Solution:

Isolate the area: Prevent others from entering the spill area.

Wear appropriate PPE: Ensure you are wearing gloves, safety glasses, and a lab coat.
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Clean up the spill: Carefully sweep or scoop up the solid material, avoiding the generation of

dust.[3] Place the collected material into a clearly labeled, sealable container for hazardous

waste disposal.[4]

Decontaminate the area: Wipe the spill area with a damp cloth or paper towel. Dispose of the

cleaning materials in the hazardous waste container.

Wash hands: Wash your hands thoroughly with soap and water after the cleanup is

complete.

Problem: A solution containing Tribenuron-methyl has been spilled.

Solution:

Contain the spill: Use an inert absorbent material such as sand, vermiculite, or spill pillows to

dike the spill and prevent it from spreading.[3][10]

Absorb the liquid: Apply the absorbent material to the spill, working from the outside in.[10]

Collect the waste: Once the liquid is absorbed, scoop the material into a designated, labeled

container for hazardous waste.[11]

Decontaminate: Clean the spill area with soap and water.[12] All cleaning materials should

also be disposed of as hazardous waste.[13]

Ventilate: Ensure the area is well-ventilated during and after the cleanup.

Experimental Protocols & Data
Quantitative Data for Tribenuron-methyl
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Property Value Source

Molecular Formula C15H17N5O6S [2]

Molecular Weight 395.4 g/mol [2]

Melting Point 141°C [1]

Water Solubility 55 g/L (at 25°C) [1]

Oral LD50 (rat) >5000 mg/kg [4]

Dermal LD50 (rabbit) >2000 mg/kg [4]

Experimental Workflow: Spill Response
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Caption: Workflow for responding to a Tribenuron-methyl spill.
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Logic Diagram: Waste Disposal Decision Tree
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Caption: Decision tree for the proper disposal of Tribenuron-methyl waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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